Cas no 103966-00-3 (4-chloro-N-(4-phenyl-1,3-thiazol-2-yl)benzamide)
103966-00-3 structure
Product Name:4-chloro-N-(4-phenyl-1,3-thiazol-2-yl)benzamide
CAS No:103966-00-3
MF:C16H11ClN2OS
MW:314.789341211319
CID:2862686
PubChem ID:697415
Update Time:2023-08-10
4-chloro-N-(4-phenyl-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-N-(4-phenyl-1,3-thiazol-2-yl)benzamide
- (Z)-4-chloro-N-(4-phenylthiazol-2(3H)-ylidene)benzamide
- 4-Chloro-N-(4-phenyl-thiazol-2-yl)-benzamide
- Oprea1_546006
- BDBM50101787
- STK514420
- N-(4-Phenyl-2-thiazolyl)-4-chlorobenzamide
- ST45229639
- 4-chloro-N~1~-(4-phenyl-1,3-thiazol-2-yl)benzamide
- (4-chlorophenyl)-N-(4-phenyl(1,3-thiazol-2-y
-
- Inchi: 1S/C16H11ClN2OS/c17-13-8-6-12(7-9-13)15(20)19-16-18-14(10-21-16)11-4-2-1-3-5-11/h1-10H,(H,18,19,20)
- InChI Key: ZLQJUNKKCMQVHA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(NC1=NC(=CS1)C1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 354
- XLogP3: 4.4
- Topological Polar Surface Area: 70.2
4-chloro-N-(4-phenyl-1,3-thiazol-2-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18111011-0.05g |
103966-00-3 | 90% | 0.05g |
$2755.0 | 2023-09-19 |
4-chloro-N-(4-phenyl-1,3-thiazol-2-yl)benzamide Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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